Cas no 232925-18-7 (L-Alanine,N-[5-[(1E)-2-bromoethenyl]-2'-deoxy-P-phenyl-5'-uridylyl]-, methyl ester)

• Product Name: L-Alanine,N-[5-[(1E)-2-bromoethenyl]-2'-deoxy-P-phenyl-5'-uridylyl]-, methyl ester
• CAS No: 232925-18-7
• MF: C₂₁H₂₅BrN₃O₉P
• MW: 574.315665960312
• CID: 276926
• Update Time: 2025-07-20

L-Alanine,N-[5-[(1E)-2-bromoethenyl]-2'-deoxy-P-phenyl-5'-uridylyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Alanine,N-[5-[(1E)-2-bromoethenyl]-2'-deoxy-P-phenyl-5'-uridylyl]-, methyl ester
• methyl (2S)-2-[[[(2R,3S,5R)-5-[5-[(E)-2-bromoethenyl]-2,4-dioxopyrimidin-1-yl]-3-hydroxyoxolan-2-yl]methoxy-phenoxyphosphoryl]amino]propanoate
• (E)-5-(2-Bromovinyl)-2'-deoxy-5'-uridyl phenyl L-methoxyalaninylphosphoramidate
• 5-(2-Bromovinyl)-2'-deoxy-5'-uridyl-phenyl-alanylphosphoramidate, trans-
• AC1O5U63
• Brivudine phosphoramidate
• BVDU prodrug
• E-5-(2-bromovinyl)-2'-deoxyuridine-5'-(L-methylalaninyl)-phenylphosphoramidate
• L-Alanine, N-(5-((1E)-2-bromoethenyl)-2'-deoxy-P-phenyl-5'-uridylyl)-, methyl ester
• NB1011
• Thymectacin
• UNII-2ZRZ4TSW3F

• Inchi： 1S/C21H25BrN3O9P/c1-13(20(28)31-2)24-35(30,34-15-6-4-3-5-7-15)32-12-17-16(26)10-18(33-17)25-11-14(8-9-22)19(27)23-21(25)29/h3-9,11,13,16-18,26H,10,12H2,1-2H3,(H,24,30)(H,23,27,29)/b9-8+/t13-,16-,17+,18+,35?/m0/s1
• InChI Key： CFBLUORPOFELCE-BACVZHSASA-N
• SMILES： Br/C=C/C1C(NC(N(C=1)[C@H]1C[C@@H]([C@@H](COP(N[C@H](C(=O)OC)C)(=O)OC2C=CC=CC=2)O1)O)=O)=O

Additional information on L-Alanine,N-[5-[(1E)-2-bromoethenyl]-2'-deoxy-P-phenyl-5'-uridylyl]-, methyl ester

Comprehensive Overview of L-Alanine,N-[5-[(1E)-2-bromoethenyl]-2'-deoxy-P-phenyl-5'-uridylyl]-, methyl ester (CAS No. 232925-18-7)

The compound L-Alanine,N-[5-[(1E)-2-bromoethenyl]-2'-deoxy-P-phenyl-5'-uridylyl]-, methyl ester (CAS No. 232925-18-7) is a specialized nucleoside derivative with significant potential in biochemical and pharmaceutical research. This molecule integrates a bromoethenyl group and a deoxyuridine moiety, making it a subject of interest for studies involving nucleic acid modifications and antiviral applications. Its unique structure, featuring a methyl ester linkage, enhances its stability and bioavailability, which are critical factors in drug development.

In recent years, the demand for modified nucleosides like L-Alanine,N-[5-[(1E)-2-bromoethenyl]-2'-deoxy-P-phenyl-5'-uridylyl]-, methyl ester has surged due to their role in antiviral therapies and gene editing technologies. Researchers are particularly intrigued by its potential to inhibit viral replication, a topic that gained prominence during the COVID-19 pandemic. The compound's bromoethenyl group may interact with viral polymerases, offering a pathway for novel therapeutic interventions. This aligns with the growing interest in broad-spectrum antivirals, a frequently searched term in scientific databases.

The synthesis and application of CAS No. 232925-18-7 also intersect with advancements in precision medicine and personalized therapeutics. Its deoxyuridine component is a key building block in DNA synthesis, making it relevant for studies on cancer biomarkers and epigenetic modifications. These areas are highly searched in AI-driven research platforms, reflecting the compound's relevance to cutting-edge science. Furthermore, the methyl ester group improves its solubility, a feature often discussed in forums focused on drug formulation and delivery systems.

From a technical perspective, the compound's E-configuration (indicated by (1E) in its name) ensures stereochemical specificity, a critical factor in enzymatic interactions. This specificity is vital for researchers exploring enzyme inhibitors or proteomics, terms frequently queried in academic search engines. The presence of the phenyl group further enhances its aromatic interactions, which are pivotal in molecular docking studies—a hot topic in computational chemistry.

In summary, L-Alanine,N-[5-[(1E)-2-bromoethenyl]-2'-deoxy-P-phenyl-5'-uridylyl]-, methyl ester (CAS No. 232925-18-7) represents a multifaceted tool for modern research. Its applications span antiviral drug development, genomic engineering, and targeted therapy design, addressing some of the most pressing questions in contemporary science. As interest in nucleoside analogs and bioconjugation continues to grow, this compound is poised to remain a focal point in both academic and industrial research.